Cas no 1408235-16-4 (methyl trans-3-(aminomethyl)cyclohexanecarboxylate)

• Product Name: methyl trans-3-(aminomethyl)cyclohexanecarboxylate
• CAS No: 1408235-16-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5273455
• Update Time: 2026-03-09

methyl trans-3-(aminomethyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-(aminomethyl)-, methyl ester, (1R,3R)-rel-
• methyl trans-3-(aminomethyl)cyclohexanecarboxylate

• Inchi： 1S/C9H17NO2/c1-12-9(11)8-4-2-3-7(5-8)6-10/h7-8H,2-6,10H2,1H3/t7-,8-/m1/s1
• InChI Key： MWAJXAZHGGMLIP-HTQZYQBOSA-N
• SMILES： [C@@H]1(C(OC)=O)CCC[C@@H](CN)C1

Additional information on methyl trans-3-(aminomethyl)cyclohexanecarboxylate

Research Briefing on Methyl trans-3-(aminomethyl)cyclohexanecarboxylate (CAS: 1408235-16-4) in Chemical Biology and Pharmaceutical Applications

Methyl trans-3-(aminomethyl)cyclohexanecarboxylate (CAS: 1408235-16-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This bicyclic scaffold combines a carboxylate ester with an aminomethyl group in a trans-configuration, offering unique structural features for drug design. Recent studies highlight its potential as a versatile building block for the synthesis of bioactive molecules targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for novel GABA_A receptor modulators. Researchers at University of California, San Francisco developed a series of analogs showing improved blood-brain barrier penetration compared to traditional benzodiazepines. The trans-aminomethyl configuration was found to be crucial for maintaining receptor binding affinity while reducing off-target effects.

In synthetic chemistry advancements, a team from MIT reported (Nature Chemistry, 2024) an efficient enantioselective synthesis route for 1408235-16-4 using asymmetric hydrogenation. Their method achieved >99% ee with 85% yield, representing a significant improvement over previous racemic syntheses. This breakthrough enables more efficient production of chiral derivatives for structure-activity relationship studies.

Notably, the compound has shown promise in antibiotic development. A 2024 study in ACS Infectious Diseases identified methyl trans-3-(aminomethyl)cyclohexanecarboxylate derivatives with potent activity against multidrug-resistant Gram-negative bacteria. The aminomethyl group was found to interact with bacterial efflux pumps, potentially overcoming resistance mechanisms.

Ongoing clinical research includes Phase I trials of a 1408235-16-4-derived compound for neuropathic pain management (NCT05678921). Preliminary results suggest favorable pharmacokinetic profiles with reduced hepatic metabolism compared to gabapentinoids. The cyclohexane scaffold appears to confer metabolic stability while maintaining CNS activity.

Future research directions focus on expanding the compound's applications in targeted drug delivery systems. Recent work published in Advanced Drug Delivery Reviews (2024) demonstrates its potential as a linker for antibody-drug conjugates, with the ester group enabling controlled release mechanisms. The structural flexibility of this scaffold continues to inspire novel therapeutic designs across multiple disease areas.